Cas no 689-31-6 (3-Oxohexanedioic Acid)
3-Oxohexanedioic acid is a dicarboxylic acid derivative featuring a ketone group at the 3-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure enables participation in condensation, cyclization, and derivatization reactions, particularly in the synthesis of heterocyclic compounds and fine chemicals. The compound’s reactive carbonyl and carboxyl groups facilitate precise modifications, enhancing its utility in producing specialized polymers, chelating agents, and bioactive molecules. Its well-defined chemical properties ensure consistent performance in research and industrial processes. Suitable for controlled reactions, 3-oxohexanedioic acid is valued for its role in advancing synthetic methodologies and functional material development.
3-Oxohexanedioic Acid structure
Product Name:3-Oxohexanedioic Acid
3-Oxohexanedioic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-OXOADIPIC ACID
- 3-oxohexanedioic acid
- 2-Oxoadipic acid
- 3-ketoadipate
- 3-oxo-adipic acid
- 3-Oxo-adipinsaeure
- 3-oxo-hexanedioic acid
- b-Ketoadipate
- b-oxoadipic acid
- beta-Oxoadipic acid
- .BETA.-OXOADIPIC ACID
- SCHEMBL218098
- 1379JRA56F
- UNII-1379JRA56F
- NSC 18511
- Q27117141
- CHEBI:37440
- NSC18511
- b-Oxoadipate
- 3-keto-adipate
- 3-Ketoadipic acid
- C00846
- 689-31-6
- b-Ketoadipic acid
- .beta.-Ketoadipic acid
- beta-Oxoadipate
- beta-ketoadipate
- starbld0045478
- NSC-18511
- NS00125131
- 3-Ketoadipic
- DTXSID30218974
- RTGHRDFWYQHVFW-UHFFFAOYSA-N
- FT-0616295
- LMFA01170096
- BETA-KETOADIPIC ACID
- Hexanedioic acid, 3-oxo-
- DB-183635
- 3-Ketoadipic Acid; 3-Oxoadipic Acid; NSC 18511; ?-Ketoadipic Acid; ?-Oxoadipic Acid;
- 3-Oxohexanedioic Acid
-
- Inchi: 1S/C6H8O5/c7-4(3-6(10)11)1-2-5(8)9/h1-3H2,(H,8,9)(H,10,11)
- InChI Key: RTGHRDFWYQHVFW-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)O)CCC(=O)O
Computed Properties
- Exact Mass: 160.03714
- Monoisotopic Mass: 160.037173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.7
- XLogP3: -0.9
Experimental Properties
- Density: 1.405
- Melting Point: 124-126 °C(lit.)
- Boiling Point: 412.2°C at 760 mmHg
- Flash Point: 217.3°C
- PSA: 91.67
- LogP: -0.10500
3-Oxohexanedioic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O856825-25mg |
3-Oxohexanedioic Acid |
689-31-6 | 25mg |
$ 127.00 | 2023-09-06 | ||
| TRC | O856825-50mg |
3-Oxohexanedioic Acid |
689-31-6 | 50mg |
$ 224.00 | 2023-09-06 | ||
| TRC | O856825-100mg |
3-Oxohexanedioic Acid |
689-31-6 | 100mg |
$431.00 | 2023-05-17 | ||
| TRC | O856825-250mg |
3-Oxohexanedioic Acid |
689-31-6 | 250mg |
$ 936.00 | 2023-09-06 | ||
| A2B Chem LLC | AH20960-250mg |
3-OXOHEXANEDIOIC ACID |
689-31-6 | 95 % | 250mg |
$837.00 | 2024-04-19 |
3-Oxohexanedioic Acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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